N-(3,4-dimethylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H19NO4/c1-12-4-6-15(8-13(12)2)19-18(21)11-23-16-7-5-14(10-20)9-17(16)22-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: INMRNHIDFFSCKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=O)OC)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• CAS No.: 332053-32-4

Description

N-(3,4-dimethylphenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biological Effects and Environmental Fate of Acetamides

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including N,N-dimethylacetamide and formamide, continue to be of commercial importance with considerable information generated over the years on their biological consequences. The differences in biological responses among these chemicals reflect their material biology and usage, impacting their environmental toxicology (Kennedy, 2001).

Degradation and Biotoxicity of Acetamides

Advanced Oxidation Processes (AOPs) have been utilized for treating compounds like acetaminophen from aqueous mediums, leading to various by-products including acetamide. The study of these by-products, their biotoxicity, and degradation pathways is crucial for understanding the environmental impact and enhancing the degradation efficiency of such compounds (Qutob et al., 2022).

Environmental Fate of Alkylphenols and Acetamides

The degradation of alkylphenol ethoxylates, from which compounds like acetamide can form, in wastewater treatment plants or the environment, generates more persistent compounds. Understanding the physicochemical properties and environmental fate of these metabolites is essential for assessing their potential to disrupt endocrine function in wildlife and humans (Ying et al., 2002).

Chemical Diversity and Synthesis of Acetamide Derivatives

Chemical Diversity and Synthesis

The chemical diversity of phenoxy acetamide and its derivatives, including Chalcone, Indole, and Quinoline, has been the focus of medicinal chemistry. These compounds are explored for their pharmacologically interesting properties, providing opportunities for chemists to design new derivatives for therapeutic applications (Al-Ostoot et al., 2021).

Synthetic Organic Chemistry

Research has been conducted on synthetic organic chemistry based on the N-Ar axis, focusing on the development of N-acylation reagents and the study of chiral axes due to acyclic imide-Ar bond. This includes the synthesis of various acetamide derivatives and their applications in organic chemistry (Kondo & Murakami, 2001).